Cas no 625108-11-4 (methyl (1S,3R)-3-aminocyclopentane-1-carboxylate)

• Product Name: methyl (1S,3R)-3-aminocyclopentane-1-carboxylate
• CAS No: 625108-11-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 956766
• PubChem ID: 45089124
• Update Time: 2025-04-19

methyl (1S,3R)-3-aminocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-amino-, methyl ester, (1S,3R)- (9CI)
• methyl (1S,3R)-3-aminocyclopentane-1-carboxylate
• AG-G-29656
• CTK1I9192
• Cyclopentanecarboxylic acid, 3-amino-, methyl ester, (1S,3R)-
• SureCN2392499
• EN300-189120
• 625108-11-4
• Methyl cis-3-Aminocyclopentanecarboxylate
• (1S,3R)-3-aminocyclopentanecarboxylic acid methyl ester
• SCHEMBL2392499
• (1S,3R)-3-amino-cyclopentanecarboxylic acid methyl ester
• DTXSID20666400
• MLVGJFMHFIQWQZ-NTSWFWBYSA-N
• Cyclopentanecarboxylic acid, 3-amino-, methyl ester, (1R,3S)-rel- (9CI)
• DB-230810
• Cyclopentanecarboxylic acid,3-amino-,methyl ester,(1S,3R)-(9ci)
• 765255-91-2
• AKOS006340641
• (1S,3R)-Methyl 3-aminocyclopentanecarboxylate

• Inchi： 1S/C7H13NO2/c1-10-7(9)5-2-3-6(8)4-5/h5-6H,2-4,8H2,1H3/t5-,6+/m0/s1
• InChI Key： MLVGJFMHFIQWQZ-NTSWFWBYSA-N
• SMILES： O(C)C([C@H]1CC[C@H](C1)N)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 0.98710